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Pyridine Hydroiodide: Properties &
Identification

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Pyridine hydroiodide

CAS No.: 18820-83-2

Cat. No.: S1832926

Understanding its basic properties is the first step in preventing decomposition.

Property Specification

Chemical Name Pyridinium iodide [1]

Synonyms Pyridine hydroiodide [1]

CAS Number 18820-83-2 [1]

Molecular Formula C5HB6IN [1]

Molecular Weight 207.01 g/mol [1]

Melting Point 210 °C (with decomposition) [1]
Appearance White to Light yellow powder or crystal [1]
Storage Temp. Store at room temperature [1]

Decomposition Alert: The melting point coincides with decomposition. Heating at or near 210 °C must be

strictly avoided as it will cause the compound to break down [1].
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Storage & Handling Guide

Proper storage is crucial for maintaining the compound's integrity over time.
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e Container Choice: The compound should be stored in an opaque container to protect it from light.
While the data does not specify light sensitivity for this particular compound, this is a standard
precaution for many chemicals. Plastic is often preferred, but if glass is used, it should be amber-
colored. While vented caps are recommended for gases like oxygen [2], a tight seal is paramount for
solids like pyridine hydroiodide to keep out moisture [1].

e Environment: Store in a cool, dry place at room temperature. The specific requirement to "keep dry
and cool" [1] suggests the compound may be hygroscopic (absorbs moisture from the air) or degrade
in humid conditions.

¢ Handling: Always handle the chemical in a well-ventilated area or a fume hood to avoid inhalation
of any powder. Ensure all equipment is completely dry before use.

Troubleshooting FAQs

Q1: My pyridine hydroiodide has changed from white to light yellow or orange. Is it still usable? A1: A
color change indicates possible decomposition or impurity. The acceptable appearance is noted as "White to
Light yellow to Light orange" [1]. A slight yellowing might be within specification, but a pronounced orange
or brown color suggests significant degradation. It is recommended to not use material that has changed

color dramatically, as its purity and reactivity are compromised.

Q2: What is the maximum safe temperature for my reaction involving pyridine hydroiodide? A2: You
must stay well below the decomposition temperature of 210 °C [1]. It is good practice to keep reaction
temperatures at least 20-30°C below this point. Always consult the specific synthetic literature for your

reaction, as some protocols may require even lower temperatures to prevent slow decomposition over time.

Q3: How should I dispose of decomposed pyridine hydroiodide? A3: The search results do not provide
specific disposal instructions. You must consult your institution's Safety Data Sheet (SDS) for this
compound and follow all local hazardous waste disposal regulations. Never dispose of chemical waste down

the drain or with regular trash.

Pro Tip: General Practices for Sensitive Compounds

¢ Small Batches: For long-term projects, consider storing the chemical in several small, sealed vials
rather than one large container. This minimizes exposure to air and moisture each time you use it.

¢ Inert Atmosphere: For reactions that are highly sensitive to air or moisture, performing them under
an inert atmosphere (e.g., nitrogen or argon) can significantly improve stability.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1832926#preventing-

pyridine-hydroiodide-decomposition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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